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Compound of Interest

Compound Name: Galactose pentaacetate

CAS No.: 6763-46-8

Cat. No.: B1209048

Get Quote

Introduction

Galactose pentaacetate is a stable, crystalline, and commercially available derivative of

galactose, making it an excellent starting material for the chemical synthesis of complex

oligosaccharides. In the field of glycobiology and drug development, access to structurally

defined glycans is crucial for understanding their biological roles and for developing novel

therapeutics such as carbohydrate-based vaccines.[1] Solid-phase oligosaccharide synthesis

(SPOS) has emerged as a powerful technique, analogous to solid-phase peptide and

oligonucleotide synthesis, that allows for the rapid and efficient construction of complex

glycans.[2][3] This approach simplifies purification by immobilizing the growing glycan chain on

a polymer support, enabling the use of excess reagents to drive reactions to completion, with

subsequent removal by simple filtration and washing.[4]

Principle of Application

The core utility of galactose pentaacetate in SPOS lies in its efficient conversion into a

"glycosyl donor." The peracetylated form of galactose is relatively unreactive. Therefore, it must

first be transformed into a derivative with a good leaving group at the anomeric (C-1) position.
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This activated monosaccharide, or "building block," can then react with a nucleophilic hydroxyl

group on the solid support or the growing glycan chain (the "glycosyl acceptor").

Common glycosyl donors prepared from galactose pentaacetate include:

Glycosyl Halides (e.g., Acetobromo-α-D-galactose): Historically significant and effective

donors, typically activated by silver or mercury salts.

Glycosyl Trichloroacetimidates: Highly reactive donors, activated under mild acidic conditions

(e.g., using trimethylsilyl trifluoromethanesulfonate - TMSOTf), and are widely used in

modern synthesis.[1]

Thioglycosides: Stable donors that can be activated by various promoters, allowing for

orthogonal activation strategies in more complex syntheses.

Once the glycosyl donor is prepared, the solid-phase synthesis proceeds in a cyclic manner

involving:

Immobilization: The first monosaccharide is attached to a solid support (e.g., Merrifield or

Wang resin) via a cleavable linker.

Deprotection: A temporary protecting group on the immobilized saccharide is removed to

expose a free hydroxyl group for the next coupling.

Glycosylation (Coupling): The galactose-derived glycosyl donor is added along with a

promoter to form a new glycosidic bond. Unreacted hydroxyl groups are often "capped" to

prevent the formation of deletion sequences.[5]

Iteration: The deprotection and coupling steps are repeated to elongate the glycan chain.[3]

Cleavage and Global Deprotection: The completed oligosaccharide is cleaved from the solid

support, and all remaining protecting groups are removed to yield the final, pure glycan.

Advantages of Using Galactose Pentaacetate in SPOS:

Stability and Handling: As a crystalline solid, it is easier to handle, purify, and store compared

to the free sugar.
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Versatility: It serves as a common precursor for a wide variety of highly reactive glycosyl

donors.

Automation Potential: The methodologies developed for SPOS using such building blocks

are highly amenable to automation, enabling the rapid synthesis of numerous complex

structures for biological screening.[2][6][7] Automated glycan assembly (AGA) has

successfully produced oligosaccharides up to a 50-mer in length.[7]

Experimental Protocols
Protocol 1: Preparation of Acetobromo-α-D-galactose
(Glycosyl Donor)
This protocol describes the conversion of β-D-galactose pentaacetate to the corresponding

glycosyl bromide, a versatile glycosyl donor.

Materials:

β-D-Galactose pentaacetate

Hydrogen bromide (HBr), 33% solution in acetic acid

Acetic anhydride

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Rotary evaporator, ice bath, separatory funnel, standard glassware

Procedure:

Dissolve β-D-galactose pentaacetate (1.0 eq) in a minimal amount of anhydrous DCM in a

round-bottom flask.

Cool the solution in an ice bath to 0°C.
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Slowly add acetic anhydride (0.1 eq) to the solution.

Add a 33% solution of HBr in acetic acid (1.2 eq) dropwise to the stirred solution over 15

minutes. The flask should be sealed and protected from moisture.

Allow the reaction to stir at room temperature for 2 hours, monitoring by Thin Layer

Chromatography (TLC) until the starting material is consumed.

Upon completion, dilute the reaction mixture with cold DCM.

Carefully transfer the mixture to a separatory funnel and wash sequentially with ice-cold

water, cold saturated NaHCO₃ solution (until effervescence ceases), and finally with brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure using a rotary evaporator. Ensure the temperature is kept low to prevent

degradation.

The resulting crude acetobromo-α-D-galactose is often used immediately in the next step

without further purification.

Protocol 2: General Solid-Phase Glycosylation Cycle
This protocol outlines a single glycosylation cycle on a solid support using a generic galactose-

based trichloroacetimidate donor. The cycle consists of deprotection, coupling, and capping

steps.

Materials:

Glycosyl acceptor-loaded resin (e.g., on Merrifield or TentaGel support)[8]

Galactose trichloroacetimidate donor (prepared from the corresponding hemiacetal)

Promoter: Trimethylsilyl trifluoromethanesulfonate (TMSOTf), 0.1 M in anhydrous DCM

Deprotection agent (e.g., 20% piperidine in DMF for Fmoc group removal)

Capping solution: Acetic anhydride/Pyridine/DCM (1:1:3 v/v/v)
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Anhydrous solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF)

Solid-phase synthesis vessel, shaker, filtration apparatus

Inert atmosphere (Argon or Nitrogen)

Procedure:

Step A: Deprotection (Example for Fmoc removal)

Swell the resin-bound glycosyl acceptor in DCM within the synthesis vessel.

Drain the solvent and add the deprotection solution (20% piperidine in DMF).

Agitate the mixture on a shaker for 15-20 minutes.

Drain the solution and wash the resin thoroughly with DMF (3x), DCM (3x), and finally with

anhydrous DCM (3x) to remove all traces of the deprotection agent.

Step B: Glycosylation (Coupling)

Swell the deprotected resin in anhydrous DCM under an inert atmosphere. Add activated 4 Å

molecular sieves.

In a separate flame-dried flask, dissolve the galactose trichloroacetimidate donor (3-5 eq

relative to resin loading) in anhydrous DCM.

Transfer the donor solution to the synthesis vessel containing the resin.

Cool the vessel to the desired temperature (e.g., -40°C).[1]

Slowly add the TMSOTf promoter solution (0.2-0.5 eq) dropwise to the vessel.[3]

Agitate the reaction mixture at low temperature for 30 minutes, then allow it to warm slowly

to room temperature over 1-2 hours.[1]

Drain the reaction solution and wash the resin with DCM (3x), and DMF (3x).

Step C: Capping
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To the washed resin, add the capping solution.

Agitate the mixture at room temperature for 30 minutes to acetylate any unreacted hydroxyl

groups.

Drain the capping solution and wash the resin thoroughly with DCM (3x) and DMF (3x).

The resin is now ready for the next deprotection/glycosylation cycle or for final cleavage.

Quantitative Data Summary
The efficiency of solid-phase synthesis is critical. The following table summarizes

representative data for glycosylation reactions on a solid support.

Glycosy
l Donor

Accepto
r (on
Resin)

Promot
er

Solvent
Temp
(°C)

Time (h)
Yield
per Step
(%)

Referen
ce

Gal-

trichloroa

cetimidat

e

GlcNAc-

linker-

resin

TMSOTf CH₂Cl₂ -40 to RT 2 ~95% [1][3]

Gal-

phosphat

e

Man-

linker-

resin

TMSOTf CH₂Cl₂ -20 to 0 1 >98% [2]

Thio-

galactosi

de

Xyl-

linker-

resin

NIS/TfO

H

CH₂Cl₂/D

ioxane
-35 to -10 1 ~92% [9][10]

Gal-

bromide

Glc-

linker-

resin

AgOTf CH₂Cl₂ 0 to RT 3 ~85-90% [1]

Yields are typically determined after cleavage of a small amount of resin and analysis by HPLC

or mass spectrometry.
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Visual Workflow and Diagrams
The overall process of utilizing galactose pentaacetate in automated solid-phase glycan

assembly can be visualized as a logical workflow.
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Phase 1: Building Block Preparation

Phase 2: Solid-Phase Synthesis Cycle

Phase 3: Cleavage & Purification
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Caption: Workflow for Solid-Phase Glycan Synthesis from Galactose Pentaacetate.
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This diagram illustrates the three main phases of the process: preparing the reactive glycosyl

donor from galactose pentaacetate, executing the iterative solid-phase synthesis cycle, and

finally, cleaving and purifying the target oligosaccharide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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